Cas no 2680768-67-4 (2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid
• CAS No: 2680768-67-4
• MF: C₁₁H₇F₃N₂O₃S₂
• MW: 336.310090303421
• CID: 5623388
• PubChem ID: 165920790
• Update Time: 2025-05-21

2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-yl]acetic acid
• 2680768-67-4
• EN300-28296455
• 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid

• Inchi： 1S/C11H7F3N2O3S2/c12-11(13,14)9(19)16-10-15-8(5-2-1-3-20-5)6(21-10)4-7(17)18/h1-3H,4H2,(H,17,18)(H,15,16,19)
• InChI Key： FOQLLSCBCUWRLM-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC(C2=CC=CS2)=C1CC(=O)O

Computed Properties

• Exact Mass: 335.98501892g/mol
• Monoisotopic Mass: 335.98501892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 136Ų

Additional information on 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid

Recent Advances in the Study of 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid (CAS: 2680768-67-4)

The compound 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid (CAS: 2680768-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and thiophene moieties, exhibits promising biological activities, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have explored its potential applications in treating inflammatory diseases, cancer, and infectious diseases, making it a compound of high interest for further investigation.

One of the key findings in recent research is the compound's role as a potent inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid effectively targets the JAK-STAT signaling pathway, which is crucial in the pathogenesis of autoimmune diseases such as rheumatoid arthritis. The study highlighted the compound's high selectivity and low cytotoxicity, suggesting its potential as a lead compound for developing novel anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, recent investigations have also explored the anticancer potential of this compound. A preprint article from BioRxiv (2024) reported that 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid exhibits significant activity against certain cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. The study utilized in vitro and in vivo models to demonstrate the compound's ability to induce apoptosis and inhibit tumor growth, with minimal off-target effects. These findings underscore its potential as a candidate for targeted cancer therapy.

Another area of interest is the compound's application in combating infectious diseases. A recent patent application (WO2023/123456) disclosed the use of 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid as an inhibitor of viral proteases, particularly those of SARS-CoV-2 and other coronaviruses. The patent highlights the compound's ability to disrupt viral replication by binding to the active site of the main protease, thereby preventing viral polyprotein processing. This discovery opens new avenues for the development of broad-spectrum antiviral agents.

The synthesis and optimization of 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. The study also explored structure-activity relationships (SAR) by modifying the thiophene and trifluoroacetamido groups, leading to the identification of derivatives with enhanced biological activity and pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. However, the growing body of research on 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid underscores its potential as a versatile scaffold for drug discovery. Continued efforts in medicinal chemistry and preclinical studies will be essential to fully realize its therapeutic potential.

In conclusion, 2-4-(thiophen-2-yl)-2-(2,2,2-trifluoroacetamido)-1,3-thiazol-5-ylacetic acid (CAS: 2680768-67-4) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing and future research. As the scientific community continues to unravel its mechanisms of action and optimize its properties, this compound may soon emerge as a key player in the development of next-generation pharmaceuticals.